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Compound of Interest

Compound Name: Antibacterial agent 44

Cat. No.: B13924813 Get Quote

An in-depth analysis of "Antibacterial agent 44" reveals that this designation does not refer to

a single, universally recognized compound. Instead, it appears as a label for different

molecules in various research and commercial contexts. This guide consolidates the available

technical information for the most prominently identified substances referred to as

"Antibacterial agent 44," providing a comprehensive overview for researchers, scientists, and

drug development professionals.

Identified Compounds and Chemical Structures
Two distinct compounds have been clearly identified as "Antibacterial agent 44" through

specific CAS numbers and chemical structures.

1. Antibacterial agent 44 (MedChemExpress)

This compound is listed with the CAS Number 1426572-49-4.[1]

Chemical Formula: C₂₄H₂₈N₄O₅S

Molecular Weight: 484.57 g/mol

Chemical Structure:
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2. TG44
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Identified as {4-methylbenzyl 4′-[trans-4-(guanidinomethyl)cyclohexyl carbonyloxy] biphenyl-4-

carboxylate monohydrochloride}, this agent has the CAS Registry Number 178748-55-5.[2] It is

noted for its potent and specific antibacterial activity against Helicobacter pylori.[2]

Chemical Structure:

Quantitative Data Summary
The following tables summarize the available quantitative data for the antibacterial activity of

the identified agents.

Table 1: In Vitro Activity of TG44 against Helicobacter pylori[2]

Parameter Value (µg/ml)

MIC Range 0.0625 - 1

MIC₉₀ 0.5

MIC (Minimum Inhibitory Concentration) values were determined for 54 clinical isolates and 2

reference strains of H. pylori.[2]

Table 2: Comparative MIC₉₀ Values of TG44 and Other Antibiotics against H. pylori[2]
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Antibiotic MIC₉₀ (µg/ml)

TG44 0.5

Amoxicillin (AMX) 0.125

Clarithromycin (CLR) 32

Metronidazole (MNZ) 64

Experimental Protocols
Detailed methodologies for key experiments are crucial for the replication and extension of

research findings.

Determination of Minimum Inhibitory Concentrations (MICs) for H. pylori (Agar Dilution Method)

[2]

Preparation of Media: Brain Heart Infusion agar (BHIA) supplemented with 7% horse serum

is prepared.

Inoculum Preparation:H. pylori strains are cultured on the prepared agar plates.

Agar Dilution: Serial twofold dilutions of the test compound (e.g., TG44) are incorporated into

the BHIA medium.

Inoculation: A standardized suspension of each H. pylori isolate is inoculated onto the

surface of the agar plates containing different concentrations of the antimicrobial agent.

Incubation: The plates are incubated under microaerobic conditions at 37°C for a specified

period.

MIC Determination: The MIC is recorded as the lowest concentration of the antimicrobial

agent that completely inhibits the visible growth of the microorganism.

Mechanism of Action and Associated Pathways
While a specific signaling pathway for the MedChemExpress "Antibacterial agent 44" is not

detailed in the available literature, the mechanisms of action for other antibacterial agents
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provide a basis for logical diagrams. For instance, many antibiotics target essential bacterial

processes.

Below is a generalized workflow representing the common targets of antibacterial agents.
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Caption: General mechanisms of action for antibacterial agents.

The antibacterial activity of TG44 is noted to be potent and highly specific against H. pylori.[2] It

exhibits bactericidal activity as early as 1 hour after treatment.[2] The rapid action suggests a

mechanism that quickly compromises essential cellular functions, possibly related to cell

membrane disruption or rapid inhibition of a critical metabolic process.

The following diagram illustrates a potential experimental workflow for evaluating the efficacy of

a novel antibacterial agent.
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Caption: Experimental workflow for antibacterial drug evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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